Cas no 189893-90-1 (2-sulfobenzoic acid hydrate)
2-sulfobenzoic acid hydrate Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-sulfo-, monohydrate
- 2-sulfobenzoic acid hydrate
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- Inchi: 1S/C7H6O5S.H2O/c8-7(9)5-3-1-2-4-6(5)13(10,11)12;/h1-4H,(H,8,9)(H,10,11,12);1H2
- InChI Key: HVJWSZOEEIYKSS-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1S(O)(=O)=O.[H]O[H]
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
2-sulfobenzoic acid hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-108107-0.05g |
2-sulfobenzoic acid hydrate |
189893-90-1 | 95% | 0.05g |
$19.0 | 2023-10-28 | |
| Enamine | EN300-108107-0.1g |
2-sulfobenzoic acid hydrate |
189893-90-1 | 95% | 0.1g |
$19.0 | 2023-10-28 | |
| Enamine | EN300-108107-0.25g |
2-sulfobenzoic acid hydrate |
189893-90-1 | 95% | 0.25g |
$19.0 | 2023-10-28 | |
| Enamine | EN300-108107-0.5g |
2-sulfobenzoic acid hydrate |
189893-90-1 | 95% | 0.5g |
$19.0 | 2023-10-28 | |
| Enamine | EN300-108107-1.0g |
2-sulfobenzoic acid hydrate |
189893-90-1 | 1g |
$19.0 | 2023-06-10 | ||
| Enamine | EN300-108107-2.5g |
2-sulfobenzoic acid hydrate |
189893-90-1 | 95% | 2.5g |
$20.0 | 2023-10-28 | |
| Enamine | EN300-108107-5.0g |
2-sulfobenzoic acid hydrate |
189893-90-1 | 5g |
$21.0 | 2023-06-10 | ||
| Enamine | EN300-108107-10.0g |
2-sulfobenzoic acid hydrate |
189893-90-1 | 10g |
$22.0 | 2023-06-10 | ||
| Enamine | EN300-108107-25.0g |
2-sulfobenzoic acid hydrate |
189893-90-1 | 25g |
$27.0 | 2023-06-10 | ||
| Enamine | EN300-108107-50.0g |
2-sulfobenzoic acid hydrate |
189893-90-1 | 50g |
$40.0 | 2023-06-10 |
2-sulfobenzoic acid hydrate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-sulfobenzoic acid hydrate
2-Sulfobenzoic Acid Hdrate: A Comprehensive Overview
2-Sulfobenzoic acid hydrate, also known by its CAS number 189893-90-1, is a compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C7H5O7S, is a derivative of benzoic acid with a sulfonic acid group attached at the 2-position. The presence of the sulfonic acid group imparts unique chemical properties, making it a valuable material in fields such as pharmaceuticals, materials science, and environmental chemistry.
The synthesis of 2-sulfobenzoic acid hydrate typically involves sulfonation reactions, where a sulfonic acid group is introduced onto the aromatic ring of benzoic acid. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of solid acid catalysts to enhance the yield and purity of the compound. These developments are crucial for scaling up production to meet increasing demand across various industries.
In terms of applications, 2-sulfobenzoic acid hydrate has been widely used as an intermediate in pharmaceutical manufacturing. Its ability to form stable salts with a variety of cations makes it an ideal candidate for drug delivery systems. For example, studies have shown that salts of 2-sulfobenzoic acid can improve the solubility and bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.
Beyond pharmaceuticals, this compound has found applications in materials science, particularly in the development of advanced polymers and composites. The sulfonic acid group in 2-sulfobenzoic acid can act as a functionalizing agent, enabling the creation of materials with tailored properties such as improved conductivity or mechanical strength. Recent research has focused on incorporating this compound into polymeric matrices for use in energy storage devices like supercapacitors and batteries.
The environmental impact of 2-sulfobenzoic acid hydrate has also been a topic of interest. Researchers have investigated its biodegradability and potential toxicity to aquatic organisms. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.
In conclusion, 2-sulfobenzoic acid hydrate, with its unique chemical properties and versatile applications, continues to be a subject of intense research and development. As new synthesis methods and applications emerge, this compound is poised to play an even greater role in advancing science and technology while addressing global challenges such as drug delivery and sustainable materials development.
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